Cas no 41655-13-4 (Karacolidine)

• Product Name: Karacolidine
• CAS No: 41655-13-4
• MF: C₂₂H₃₅NO₅
• MW: 393.517007112503
• CID: 2668093
• Update Time: 2024-03-04

Karacolidine Chemical and Physical Properties

Names and Identifiers

• (16S)-20-Ethyl-16-methoxy-4-methylaconitane-1α,8,10,14α-tetrol
• Karacolidine

• Inchi： 1S/C22H35NO5/c1-4-23-10-19(2)6-5-15(24)22-14(19)7-12(18(22)23)20(26)9-13(28-3)11-8-21(22,27)17(20)16(11)25/h11-18,24-27H,4-10H2,1-3H3/t11-,12+,13+,14-,15+,16+,17-,18-,19+,20+,21+,22+/m1/s1
• InChI Key： PFSQFYVYGQKXRF-KQKLYXCJSA-N
• SMILES： O[C@@]12C[C@@H]3[C@H](C[C@@]([C@H]1[C@H]3O)([C@H]1C[C@@H]3[C@@]4(C)CC[C@@H]([C@@]23[C@@H]1N(CC)C4)O)O)OC

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 2
• Complexity: 719
• Topological Polar Surface Area: 93.4